Isometheptene mucate Isometheptene mucate
Brand Name: Vulcanchem
CAS No.: 7492-31-1
VCID: VC21124881
InChI: InChI=1S/C9H19N.C6H10O8/c1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;1-,2+,3+,4-
SMILES: CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula: C15H29NO8
Molecular Weight: 351.39 g/mol

Isometheptene mucate

CAS No.: 7492-31-1

Cat. No.: VC21124881

Molecular Formula: C15H29NO8

Molecular Weight: 351.39 g/mol

* For research use only. Not for human or veterinary use.

Isometheptene mucate - 7492-31-1

Specification

CAS No. 7492-31-1
Molecular Formula C15H29NO8
Molecular Weight 351.39 g/mol
IUPAC Name N,6-dimethylhept-5-en-2-amine;(2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid
Standard InChI InChI=1S/C9H19N.C6H10O8/c1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;1-,2+,3+,4-
Standard InChI Key HZEDCQLNSYIOTE-OPDGLEOBSA-N
Isomeric SMILES CC(CCC=C(C)C)NC.[C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O
SMILES CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Canonical SMILES CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator